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GSK864 Biochemical Profile

GSK864 is a potent and selective allosteric inhibitor of specific mutant forms of isocitrate dehydrogenase 1

(IDH1), which locks the enzyme in a catalytically inactive conformation [1] [2]. The table below summarizes

its key physical and inhibitory properties.

Property Value / Description

CAS Number 1816331-66-4 [3] [4] [1]

Molecular Formula C₃₀H₃₁FN₆O₄ [3] [4]

Molecular Weight 558.60 g/mol [3] [4]

Physical Form Light brown to brown solid [3]

Purity ≥98% (HPLC) [1]

Primary Target Mutant IDH1 (R132C/H/G) [3] [5] [4]

IC₅₀ (IDH1 R132C) 8.8 nM [3] [4] [6]

IC₅₀ (IDH1 R132H) 15.2 nM [3] [4] [6]

IC₅₀ (IDH1 R132G) 16.6 nM [3] [4] [6]
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Property Value / Description

Cellular EC₅₀ (2-HG) 320 nM (in HT1080 cells) [3] [6]

Stock Solution Preparation & Storage

Proper preparation and storage of GSK864 are critical for maintaining its stability and ensuring reproducible

experimental results.

Solubility: GSK864 is highly soluble in DMSO at 100 mg/mL (179.02 mM) [3] [4] [6]. It is insoluble in
water or ethanol [4].

Recommended Storage:
Powder: Store at -20°C for up to 3 years [3].

Stock Solution in DMSO: Store at -80°C for up to 2 years or at -20°C for 1 year [3]. Use newly
opened, hygroscopic DMSO for best results [3] [4].

Important Note: To prevent product inactivation, it is recommended to aliquot the stock solution to
avoid repeated freeze-thaw cycles [3].

In Vivo Dosing Formulations

For animal studies, the following formulations have been used and validated [3] [4]. The table below outlines

two common protocols for preparing working solutions from a DMSO stock.

Component Protocol 1 (Clear Solution) [4] Protocol 2 (Suspended Solution) [3]

Purpose Intraperitoneal (IP) injection [3] Oral (PO) and intraperitoneal (IP) injection

[3]

DMSO Stock 50 µL of 50 mg/mL clear

solution

100 µL of 25.0 mg/mL stock

Solvent 1 950 µL Corn oil 400 µL PEG300

Solvent 2 - 50 µL Tween-80
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Component Protocol 1 (Clear Solution) [4] Protocol 2 (Suspended Solution) [3]

Solvent 3 - 450 µL Saline (0.9% NaCl)

Final
Concentration

2.5 mg/mL (4.48 mM) 2.5 mg/mL (4.48 mM)

Final Appearance Clear solution [4] Homogeneous suspension [3]

Administration 213 mg/kg, IP [3] 10 mL/kg [3]

Experimental Protocol & Mechanism

A key application of GSK864 is inhibiting the production of the oncometabolite 2-hydroxyglutarate (2-HG)

in mutant IDH1 cell models.

Differentiation Assay in IDH1 Mutant Cells [2]

Cell Line: Use HT1080 fibrosarcoma cells (harboring IDH1 R132C mutation).
Compound Treatment: Treat cells with GSK864 for 24 hours. A dose-dependent response can be

established (e.g., 0 - 10 µM).
Analysis: Measure intracellular 2-HG levels using LC-MS/MS analysis. An EC₅₀ of approximately 320

nM is expected [3] [6].
Control: Use the structurally similar but inactive compound GSK990 (10 µM) as a negative control to

confirm that observed effects are due to IDH1 inhibition [5] [2].

The following diagram illustrates the molecular mechanism of GSK864 and the experimental workflow for

the differentiation assay.
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Experimental Workflow with GSK864
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Critical Notes for Researchers

For Research Use Only: GSK864 is not for human consumption and is intended for research
purposes only [3] [6].

Negative Control: The use of GSK990 as an inactive, structurally related control compound is highly
recommended to confirm target-specific effects and rule out off-target activity [5].

Handling Suspensions: If using the suspension formulation for in vivo studies, ensure it is mixed
evenly immediately before administration to maintain a homogeneous mixture [3] [4].

In Vivo Stability: For in vivo studies requiring a continuous dosing period exceeding half a month,
the clear solution formulation in 5% DMSO and corn oil should be chosen with careful consideration

[3].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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